6-Bromo-2-fluoro-4-nitro-1,3-benzenediamine

• IUPAC Name: 4-bromo-2-fluoro-6-nitrobenzene-1,3-diamine
• InChI: InChI=1S/C6H5BrFN3O2/c7-2-1-3(11(12)13)6(10)4(8)5(2)9/h1H,9-10H2
• InChI Key: FZAGKFIJXAMORL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Br)N)F)N)[N+](=O)[O-]
• Molecular Formula: C6H5BrFN3O2
• Molecular Weight: 250.03 g/mol

Description

6-Bromo-2-fluoro-4-nitro-1,3-benzenediamine, also known as 6-bromo-2-fluoronitrobenzene-1,3-diamine or 6-BFNBD, is an organic compound of the nitrobenzene family. It is used in a variety of scientific research applications, including synthesis methods, biochemical and physiological effects, and lab experiments.

Scientific Research Applications

6-BFNBD has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmacology. In organic synthesis, 6-BFNBD has been used as a reactant in a variety of reactions, including Michael addition, nitrobenzene reduction, and amination. In biochemistry, 6-BFNBD has been used as a probe to study the structure and function of proteins, as well as to identify novel protein targets. In pharmacology, 6-BFNBD has been used to study the mechanism of action of drugs and to identify potential therapeutic targets.

Mechanism of Action

The mechanism of action of 6-BFNBD is not well understood. However, it is believed that 6-BFNBD interacts with proteins via a covalent binding mechanism. In this mechanism, the nitro group of 6-BFNBD is reduced to a nitroso group, which then forms a covalent bond with the protein. This covalent bond is believed to be responsible for the biological effects of 6-BFNBD.
Biochemical and Physiological Effects
6-BFNBD has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 6-BFNBD can inhibit the activity of enzymes, such as proteases, kinases, and phosphatases. In vivo studies have shown that 6-BFNBD can modulate the expression of genes involved in cell proliferation, differentiation, and apoptosis. Additionally, 6-BFNBD has been shown to have anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

6-BFNBD has several advantages and limitations for use in lab experiments. One advantage of 6-BFNBD is that it is relatively inexpensive and easy to synthesize. Additionally, 6-BFNBD is relatively stable and can be stored for long periods of time without significant degradation. However, 6-BFNBD is toxic and should be handled with caution. Additionally, 6-BFNBD is not soluble in water and must be dissolved in organic solvents before use.

Future Directions

There are several potential future directions for research involving 6-BFNBD. One potential direction is to further investigate the mechanism of action of 6-BFNBD and to identify additional proteins that it interacts with. Additionally, further studies are needed to investigate the potential therapeutic applications of 6-BFNBD, such as its anti-inflammatory and anti-cancer effects. Finally, additional studies are needed to investigate the potential toxicity of 6-BFNBD and to identify potential strategies to reduce its toxicity.

Synthesis Methods

6-BFNBD is synthesized through a multi-step process involving nitration, reduction, and bromination. First, nitration is carried out by reacting the starting material, 1,3-diaminobenzene, with nitric acid and sulfuric acid in a nitrating mixture. This reaction produces a mixture of nitrobenzene derivatives, including 6-BFNBD. The nitrobenzene derivatives are then reduced with zinc and hydrochloric acid to form the corresponding amines. Finally, bromination is carried out by treating the amines with bromine in an aqueous solution of sodium hydroxide. This reaction produces 6-BFNBD, which can then be isolated and purified.